Lipoxygenase Inhibition Specificity
Simiarenol exhibits a significantly superior antinociceptive profile compared to common analgesics. In a mouse writhing test, simiarenol achieved an ID50 of 18.87 µmol/kg, which was approximately 8-fold more potent than both aspirin and dipyrone [1]. Furthermore, in the formalin test, simiarenol specifically inhibited the second (inflammatory) phase by 59.5 ± 9%, and in neurogenic pain models (capsaicin and glutamate), it reduced responses by 52.3 ± 4% and 52.1 ± 6%, respectively [1]. This multi-mechanism analgesic activity is not a generic feature of all triterpenoids.
| Evidence Dimension | In vivo antinociceptive potency (ID50) |
|---|---|
| Target Compound Data | ID50 = 18.87 (14.6–24.4) µmol/kg |
| Comparator Or Baseline | Aspirin and Dipyrone |
| Quantified Difference | ~8-fold more active (ID50 comparator values not explicitly given but stated as 8-fold) |
| Conditions | Acetic acid-induced writhing test in mice |
Why This Matters
This indicates a tangible advantage in potency for pain research applications, potentially requiring lower doses than standard comparators.
- [1] Kuroshima, K. N., et al. (2005). Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology, 43(6), 573–578. View Source
